(5-Fluoroimidazo[1,2-a]pyridin-2-yl)methanamine;dihydrochloride

• IUPAC Name: (5-fluoroimidazo[1,2-a]pyridin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H8FN3.2ClH/c9-7-2-1-3-8-11-6(4-10)5-12(7)8;;/h1-3,5H,4,10H2;2*1H
• InChI Key: VPLGIIOEPLSEKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C(=C1)F)CN.Cl.Cl
• Molecular Formula: C8H10Cl2FN3
• Molecular Weight: 238.09 g/mol

Description

“(5-Fluoroimidazo[1,2-a]pyridin-2-yl)methanamine;dihydrochloride” is a chemical compound with the CAS Number: 2460754-95-2. It has a molecular weight of 238.09. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8FN3.2ClH/c9-7-2-1-3-8-11-6(4-10)5-12(7)8;;/h1-3,5H,4,10H2;2*1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 238.09.

Scientific Research Applications

Synthesis and Chemical Properties

Efficient Synthesis and Derivative Formation : The compound has been involved in the efficient one-pot synthesis of functionalized imidazo[1,2-a]pyridines. Notably, it has been used for intramolecular nucleophilic aromatic substitution under basic conditions, leading to novel tetracyclic derivatives. This process highlights the compound's role in creating complex structures and the potential for generating diverse molecular frameworks (Changunda et al., 2020).

Bioisosteric Replacement and Ligand Design : 8-Fluoroimidazo[1,2-a]pyridine, a related compound, has been recognized as a physicochemical mimic of imidazo[1,2-a]pyrimidine. Its synthesis and the establishment as a bioisosteric replacement for imidazopyrimidine in GABA(A) receptor modulators underline the potential of such fluoroimidazo compounds in therapeutic ligand design (Humphries et al., 2006).

Insecticidal Activities : Tetrahydroimidazo[1,2-a]pyridine derivatives, synthesized using the compound , have shown promising insecticidal activities against pea aphids. The introduction of a fluoro group at the 2- position was found to increase these activities, suggesting the compound's utility in developing agricultural chemicals (Zhang et al., 2010).

Fluorescence and Sensory Applications : The compound, as part of the imidazo[1,2-a]pyridine family, has been studied for its fluorescent properties. These compounds, including hydroxymethyl derivatives, have shown potential as biomarkers and photochemical sensors due to their significant luminescent properties in various conditions (Velázquez-Olvera et al., 2012).

Synthetic Applications and Molecular Development

Catalyst-Free Synthesis : The compound has been used in the catalyst-free aza-Diels-Alder reaction for designing Tetrahydroimidazo[1,2-a]pyridine derivatives, showcasing its versatility in chemical synthesis and potential for generating complex molecules with specific properties (Shaabani et al., 2009).

Safety and Hazards

The compound has the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.